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Compound of Interest

Compound Name: 4-Phenylbutyric acid-d2

Cat. No.: B15568121 Get Quote

Essential Safety and Handling Guide for 4-
Phenylbutyric acid-d2
This guide provides immediate, essential safety and logistical information for handling 4-
Phenylbutyric acid-d2 in a laboratory setting. It is intended for researchers, scientists, and

drug development professionals to ensure safe operational procedures and proper disposal.

Personal Protective Equipment (PPE)
A thorough risk assessment is crucial before handling 4-Phenylbutyric acid-d2. The following

personal protective equipment is recommended to minimize exposure and ensure personal

safety.[1][2][3][4]
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PPE Category Recommendation
Standards and
Specifications

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Conforms to OSHA's 29 CFR

1910.133 or European

Standard EN166.[3]

Hand Protection

Chemical-resistant gloves.

Inspect gloves for integrity

before use.

Nitrile gloves are commonly

used for handling carboxylic

acids.

Skin and Body Protection

A standard laboratory coat is

required. For procedures with

a significant risk of spillage, a

chemical-resistant apron is

advised.[4]

Wear appropriate protective

clothing to prevent skin

exposure.[3]

Respiratory Protection

A dust mask or particle filter is

recommended, particularly

when handling the solid form

where dust may be generated.

[1][2][3]

N95 (US) or equivalent

particulate filter device (EN

143).[2]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Ensure that a safety shower and eyewash station are readily accessible.

Ground/bond container and receiving equipment to prevent static discharge.[2]

2. Donning PPE:

Put on a laboratory coat.

Wear safety glasses with side-shields or chemical safety goggles.
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If handling the powder outside of a fume hood or if dust generation is likely, wear a dust

mask or respirator.

Finally, wear chemical-resistant gloves, ensuring they overlap the cuffs of the lab coat.

3. Handling the Compound:

Avoid contact with skin, eyes, and clothing.[3][5][6]

Avoid breathing dust or vapors.[3][5]

Use only in well-ventilated areas.[2]

Wash hands thoroughly after handling.[2][3]

Keep the container tightly closed and store in a dry, cool, and well-ventilated place.[3][5]

4. Emergency Procedures:

In case of skin contact: Wash the skin with plenty of water.[6]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[6][7]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing.[6][7]

If swallowed: Rinse the mouth. Do not ingest. If swallowed, seek immediate medical

assistance.[3][5][6]

Disposal Plan
1. Waste Collection:

Collect all waste material, including contaminated PPE and any residual chemical, in a

suitable, clearly labeled, and sealed container for disposal.[3]

2. Disposal Route:
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Dispose of the contents and container in accordance with local, regional, and national

regulations. This should typically be done through an approved hazardous waste disposal

facility.

Do not empty into drains or release into the environment.[2] Handle contaminated packages

in the same way as the substance itself.[2]

Workflow for Safe Handling and Disposal
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2. Don PPE
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5. Disposal
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Caption: Workflow for Handling 4-Phenylbutyric acid-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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